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Compound of Interest

Compound Name: Chromozym U

Cat. No.: B12056430

Get Quote

-alanyl-glycyl-L-arginine-4-nitroanilide)

Abstract
This protocol details the direct kinetic measurement of uPA activity in human urine using the

synthetic chromogenic substrate Chromozym U. Unlike indirect assays that rely on

plasminogen activation, this method utilizes the direct amidolytic activity of uPA on the Arg-pNA

bond of the substrate. The method offers high specificity and reproducibility but requires careful

sample preparation to mitigate interference from urinary pigments and low-molecular-weight

inhibitors (e.g., urea, salts).

Introduction & Principle
Biological Context
Urokinase (uPA) is a serine protease critical for the conversion of plasminogen to plasmin,

driving fibrinolysis and extracellular matrix degradation.[1] Elevated urinary uPA is a significant

biomarker in renal pathologies, bladder cancer metastasis, and diabetic nephropathy.
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The assay relies on the specific proteolytic cleavage of the synthetic substrate Chromozym U.

The uPA enzyme hydrolyzes the peptide bond between the arginine residue and the para-

nitroaniline (pNA) chromophore.

Reaction:

The release of free pNA results in a colorimetric change (yellow) that is directly proportional to

the enzymatic activity. The rate of pNA formation is measured kinetically at 405 nm.
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Figure 1: Enzymatic mechanism of Chromozym U cleavage by uPA. The release of p-

Nitroaniline provides the measurable signal.

Materials & Reagents
Critical Reagents

Chromozym U: (Generic: Benzoyl-

-Ala-Gly-Arg-pNA).

Note: If "Chromozym U" brand is unavailable, S-2444 (Pyro-Glu-Gly-Arg-pNA) is a valid,

highly specific alternative for uPA.

uPA Standard: Human High Molecular Weight (HMW) Urokinase (calibrated in International

Units (IU) or Ploug Units).

Assay Buffer (pH 8.8): Optimization of pH is critical for uPA amidolytic activity.
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Reagent Preparation
Reagent Composition / Preparation Storage

Tris Buffer (Stock)
50 mM Tris-HCl, 100 mM

NaCl, pH 8.[2]8. (1 month)

Substrate Solution

Dissolve Chromozym U in

sterile

to 3 mM.

(Protect from light)

Stop Solution
20% Acetic Acid (for endpoint

method only).
RT

PEG-6000 Solution

0.1% Polyethylene Glycol

6000 (prevents surface

adsorption).

Sample Preparation (Critical Step)
Urine is a complex matrix containing pigments (urochrome) and salts that interfere with

photometric readings. Direct measurement of raw urine is not recommended.

Protocol: Gel Filtration (Desalting)
This step removes low-molecular-weight inhibitors and stabilizes pH.

Collection: Collect fresh mid-stream urine. Centrifuge at

for 10 min at

to remove sediment.

Column Prep: Equilibrate a PD-10 (Sephadex G-25) column with Tris Buffer (pH 8.8).

Loading: Load 2.5 mL of supernatant urine onto the column.

Elution: Elute with 3.5 mL of Tris Buffer. Collect the high-molecular-weight fraction

(containing uPA).
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Normalization: Measure Creatinine in the original sample to normalize activity (IU/mg

Creatinine).

Raw Urine Sample

Centrifugation
(3000 x g, 10 min, 4°C)

Supernatant

Sephadex G-25
(Desalting Column)

Remove Salts/Inhibitors

HMW Fraction
(uPA + Buffer)

Buffer Exchange (pH 8.8)

Kinetic Assay
(Chromozym U)

Click to download full resolution via product page

Figure 2: Sample preparation workflow ensuring removal of urinary inhibitors and pH

stabilization.

Experimental Protocol (Kinetic Method)
Temperature:
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(Thermostated cuvette or plate reader) Wavelength: 405 nm Path Length: 1 cm (cuvette) or
adjusted for microplate

Procedure
Blanking: Set spectrophotometer zero with distilled water or buffer.

Pipetting Scheme:

Component Volume (Microplate) Volume (Cuvette)

Tris Buffer (pH 8.8)

Processed Urine Sample

Incubate 2 min at

Chromozym U (3 mM)

Total Volume

Measurement:

Mix immediately.

Record Absorbance (

) every 30 seconds for 5–10 minutes.

Calculate the mean change in absorbance per minute (

).

Controls
Reagent Blank: Buffer + Substrate (No Sample). Subtract this

from sample rates to correct for spontaneous hydrolysis.

Positive Control: Recombinant uPA (100 IU/mL).
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Data Analysis & Calculations
Calculation of Activity (Lambert-Beer Law)
Calculate the activity in Units per volume (U/L) using the extinction coefficient of p-nitroaniline (

).

Where:

= Slope of the reaction (Sample - Blank).

= Total reaction volume (mL).

= Sample volume (mL).

=

(Extinction coefficient of pNA at 405 nm).

= Light path (cm). Note: For microplates,

is typically

for

; use a standard pathlength correction if possible.

Normalization
Urinary flow rate varies. Always normalize activity to Creatinine concentration:

Troubleshooting & Optimization
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Issue Probable Cause Solution

High Background (Yellow) Urine pigments (Urochrome).
Use the Gel Filtration step

(Section 4.1). Do not skip.

Non-Linear Kinetics
Substrate depletion or product

inhibition.

Dilute sample 1:2 or 1:5 with

buffer and re-assay.

Low Activity Incorrect pH.

uPA is highly pH sensitive.

Ensure Buffer is pH 8.8 at

.

Drift Temperature fluctuation.
Pre-warm all reagents to

before adding substrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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